Cas no 28057-58-1 (D-erythro-2,3-Hexodiulose(8CI,9CI))

D-erythro-2,3-Hexodiulose(8CI,9CI) structure
28057-58-1 structure
Product Name:D-erythro-2,3-Hexodiulose(8CI,9CI)
CAS No:28057-58-1
MF:C6H10O6
MW:178.140002727509
CID:255778
PubChem ID:147194
Update Time:2025-04-19

D-erythro-2,3-Hexodiulose(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • (4R,5R)-1,4,5,6-tetrahydroxyhexane-2,3-dione
    • D-erythro-2,3-Hexodiulose(8CI,9CI)
    • D-erythro-2,3-Hexodiulose
    • DTXSID00182335
    • 3-Ketofructose
    • erythro-hexo-2,3-diulose
    • 28057-58-1
    • Inchi: 1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5,7-9,11H,1-2H2/t3-,5-/m1/s1
    • InChI Key: ZJLNMPGCXVVXDR-NQXXGFSBSA-N
    • SMILES: O[C@H](CO)[C@H](C(C(CO)=O)=O)O

Computed Properties

  • Exact Mass: 178.048
  • Monoisotopic Mass: 178.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.582
  • Boiling Point: 463.1°Cat760mmHg
  • Flash Point: 248°C
  • Refractive Index: 1.551

D-erythro-2,3-Hexodiulose(8CI,9CI) Related Literature

  • 1. The photochemistry of ketones derived from carbohydrates. Part 8. Type I cleavage of 1,2:4,5-di-O-isopropylidene-β-D-erythro-2,3-hexodiulose-2,6-pyranose: a synthesis of D-ribulose from D-fructose
    Peter M. Collins,Paul Gupta,Anthony S. Travis J. Chem. Soc. Perkin Trans. 1 1980 277
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